Cas no 4770-00-7 (3-cyano-4-nitroindole)

• Product Name: 3-cyano-4-nitroindole
• CAS No: 4770-00-7
• MF: C₉H₅N₃O₂
• MW: 187.154901266098
• CID: 931216
• PubChem ID: 283178
• Update Time: 2025-06-08

3-cyano-4-nitroindole Chemical and Physical Properties

Names and Identifiers

• 3-cyano-4-nitroindole
• 4-nitro-1H-indole-3-carbonitrile
• 4-Nitro-3-cyan-indol
• 4-nitro-indole-3-carbonitrile
• DTXSID50300542
• 4770-00-7
• AKOS006287768

• Inchi： 1S/C9H5N3O2/c10-4-6-5-11-7-2-1-3-8(9(6)7)12(13)14/h1-3,5,11H
• InChI Key： FTLCZNMYYNVIPT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2=C1C(C#N)=CN2)=O

Computed Properties

• Exact Mass: 187.03800
• Monoisotopic Mass: 187.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 85.4Ų

Experimental Properties

• PSA: 85.40000
• LogP: 2.47098

Additional information on 3-cyano-4-nitroindole

Comprehensive Overview of 3-Cyano-4-nitroindole (CAS No. 4770-00-7): Properties, Applications, and Research Insights

3-Cyano-4-nitroindole (CAS No. 4770-00-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a nitro group and a cyano group attached to an indole backbone, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and cancer therapeutics.

One of the most searched questions about 3-cyano-4-nitroindole is its role in medicinal chemistry. Recent studies highlight its utility as a scaffold for designing kinase inhibitors, which are critical in treating diseases like Alzheimer's and inflammatory disorders. The compound’s electrophilic properties also make it a candidate for covalent drug design, a trending topic in AI-driven drug development.

From a synthetic perspective, CAS No. 4770-00-7 is often discussed in forums focusing on green chemistry and sustainable synthesis. Researchers are optimizing routes to minimize waste, aligning with the global push for environmentally friendly processes. Its nitro group offers reactivity for further functionalization, a feature leveraged in high-throughput screening libraries.

The compound’s spectroscopic data (e.g., NMR, IR) is frequently queried in academic databases, underscoring its importance in structural elucidation workflows. Analytical chemists value its distinct UV-Vis absorption profile for assay development. Additionally, its stability under various pH conditions is a hot topic for formulation scientists.

In agrochemical applications, 3-cyano-4-nitroindole derivatives are explored for pest resistance management. With rising interest in precision agriculture, this compound’s potential as a biodegradable pesticide precursor aligns with industry demands for safer alternatives.

For suppliers and manufacturers, SEO trends reveal high search volumes for bulk 3-cyano-4-nitroindole and CAS 4770-00-7 suppliers. Quality metrics like HPLC purity and storage conditions dominate buyer inquiries, reflecting stringent industry standards.

Future research directions may explore 3-cyano-4-nitroindole in photodynamic therapy or bioimaging probes, given its fluorescence potential. Collaborative studies between computational chemists and experimentalists could unlock novel applications, further solidifying its relevance in cutting-edge science.